3,5-Dimethoxybenzaldehyde

• IUPAC Name: 3,5-dimethoxybenzaldehyde
• InChI: InChI=1S/C9H10O3/c1-11-8-3-7(6-10)4-9(5-8)12-2/h3-6H,1-2H3
• InChI Key: VFZRZRDOXPRTSC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C=O)OC
• Molecular Formula: C9H10O3
• DSSTOX Substance ID: DTXSID50223388
• Molecular Weight: 166.17 g/mol
• CAS No.: 7311-34-4

Description

3,5-Dimethoxybenzaldehyde is an organic compound with the molecular formula C₉H₁₀O₃. It is a derivative of benzaldehyde, featuring two methoxy groups (-OCH₃) attached to the benzene ring at the 3 and 5 positions. This compound appears as a white to off-white crystalline solid and is known for its use as a building block in organic synthesis .

Scientific Research Applications

3,5-Dimethoxybenzaldehyde has several applications in scientific research:

Chemistry: It is used as a precursor in the synthesis of more complex organic molecules, including pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, including antifungal and antimicrobial properties.

Medicine: Research explores its use in developing new therapeutic agents, particularly in targeting oxidative stress pathways.

Industry: It serves as an intermediate in the production of dyes, fragrances, and other fine chemicals.

Mechanism of Action

Target of Action

3,5-Dimethoxybenzaldehyde primarily targets the cellular antioxidation systems of fungi . It disrupts these systems, leading to an effective method for controlling fungal pathogens .

Mode of Action

The compound interacts with its targets by destabilizing cellular redox homeostasis and/or antioxidation systems . This disruption is achieved through the redox-active properties of this compound . The compound can function as a chemosensitizing agent, improving the efficacy of conventional drugs or fungicides .

Biochemical Pathways

The affected pathways primarily involve the oxidative stress-response pathway. Use of deletion mutants in this pathway (such as sod1 Δ, sod2 Δ, glr1 Δ) indicates that the antifungal activity of the benzaldehydes is through disruption of cellular antioxidation .

Result of Action

The result of the compound’s action is the effective inhibition of fungal growth . This is achieved by targeting cellular antioxidation components of fungi, such as superoxide dismutases, glutathione reductase, etc . The compound possesses antifungal or chemosensitizing capacity to enhance the efficacy of conventional antifungal agents .

Safety and Hazards

3,5-Dimethoxybenzaldehyde is considered hazardous. It causes skin irritation and serious eye irritation. It may also cause respiratory irritation. Safety measures include washing thoroughly after handling, wearing protective gear, and avoiding breathing dust/fume/gas/mist/vapors/spray.

Future Directions

3,5-Dimethoxybenzaldehyde, like other benzaldehydes, has potential for further exploration due to its antifungal properties. It could be used in combination with other antifungal agents to enhance their efficacy.

Biochemical Analysis

Cellular Effects

Benzaldehydes, a group to which 3,5-Dimethoxybenzaldehyde belongs, have been shown to disrupt cellular antioxidation systems . This suggests that this compound may have similar effects on cells, potentially influencing cell function, signaling pathways, gene expression, and cellular metabolism.

Molecular Mechanism

It is known that benzaldehydes can form oximes and hydrazones , suggesting that this compound may also undergo these reactions

Preparation Methods

Synthetic Routes and Reaction Conditions: 3,5-Dimethoxybenzaldehyde can be synthesized through various methods. One common approach involves the methylation of 3,5-dihydroxybenzaldehyde using dimethyl sulfate or methyl iodide in the presence of a base such as potassium carbonate. The reaction typically occurs in a solvent like acetone or dimethylformamide at elevated temperatures .

Industrial Production Methods: In industrial settings, the production of this compound often involves similar methylation reactions but on a larger scale. The process is optimized for higher yields and purity, with careful control of reaction conditions and purification steps to ensure the quality of the final product .

Chemical Reactions Analysis

Types of Reactions: 3,5-Dimethoxybenzaldehyde undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form 3,5-dimethoxybenzoic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction of this compound can yield 3,5-dimethoxybenzyl alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in electrophilic aromatic substitution reactions, where the methoxy groups activate the benzene ring towards further substitution.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an aqueous medium or chromium trioxide in acetic acid.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Electrophiles such as bromine or nitric acid in the presence of a catalyst.

Major Products:

Oxidation: 3,5-Dimethoxybenzoic acid.

Reduction: 3,5-Dimethoxybenzyl alcohol.

Substitution: Various substituted derivatives depending on the electrophile used.

Comparison with Similar Compounds

2,5-Dimethoxybenzaldehyde: Another benzaldehyde derivative with methoxy groups at the 2 and 5 positions. It is used in the synthesis of psychoactive substances.

3,4-Dimethoxybenzaldehyde: Features methoxy groups at the 3 and 4 positions and is used in organic synthesis.

3,5-Dihydroxybenzaldehyde: The precursor for 3,5-Dimethoxybenzaldehyde, with hydroxyl groups instead of methoxy groups.

Uniqueness: this compound is unique due to its specific substitution pattern, which influences its reactivity and applications. The presence of methoxy groups at the 3 and 5 positions enhances its electron-donating properties, making it more reactive in electrophilic aromatic substitution reactions compared to its isomers .

Synthesis routes and methods

Procedure details

Alcohol 4 (17.5 g, 0.11 mol) in CH2Cl2 (50 mL) was added slowly to a dry stirred suspension of freshly prepared pyridinium chlorochromate (33.64 g 0.16 mol) in CH2Cl2 (100 mL) at 0.degree. C. The reaction mixture was stirred for 2 h at rt after which the solvent was removed under reduced pressure on a rotatory evaporator. The residue from the reaction mixture was washed with diethyl ether (3×150 mL) and then filtered. The organic filtrate was diluted with a saturated aq solution of NaHCO33 (250 mL) and extracted with EtOAc (3×250 mL). The combined organic extracts were dried (Na2SO4) and concentrated in vacuo. The crude oil was purified by FCC (10% ethyl acetate in hexane) to afford a yellow solid aldehyde 5 (16.4 g, 95%): 1H NMR (300 MHz, CDCl3) δ 9.92 (1H, s, HCO), 7.03 (2H, d, J=2.4 Hz HAr), 6.72 (1H, t, J=2.4 Hz, HAr), 3.87 (6H, s, H3 CO). The spectral data for 5 were in excellent accord with data previously reported on it (Seidel et al., 1990).1 This material was employed directly in the later step.

Customer Q & A

Q1: What is the molecular formula and weight of 3,5-dimethoxybenzaldehyde?

A1: this compound has the molecular formula C9H10O3 and a molecular weight of 166.17 g/mol.

Q2: What spectroscopic techniques are used to characterize this compound?

A2: Common spectroscopic techniques used include:

• NMR spectroscopy (1H NMR and 13C NMR): These techniques are used to determine the structure and purity of the compound. [, , , , , , , ]
• IR spectroscopy: This technique identifies functional groups present in the compound. [, , , , , ]
• Mass spectrometry (MS and MS/MS): These methods determine the molecular weight and fragmentation patterns. [, , , , , , ]
• UV/Vis spectroscopy: This technique can be used to study the compound's electronic transitions and for quantitative analysis. [, ]
• EPR spectroscopy: This technique can be used to study the formation and reactivity of free radicals related to this compound. []

Q3: What are common synthetic routes to this compound?

A3: this compound can be synthesized through several methods:

• Starting from 3,5-dihydroxybenzoic acid: This method involves methylation of the acid followed by catalytic hydrogenation. []
• From p-hydroxybenzaldehyde: This route involves protection of the hydroxyl group, Wittig–Horner reaction with 3,5-dimethoxybenzene, and deprotection. []
• As a product of lignin pyrolysis: this compound is a significant product of the pyrolysis of specific lignin model compounds. []
• From syringaldehyde: Reduction of the trifluoromethanesulfonate derivative of syringaldehyde can yield this compound. []

Q4: What is a key reaction that utilizes this compound in natural product synthesis?

A4: The Wittig reaction using this compound is widely employed in the synthesis of various natural products, particularly stilbenes like resveratrol. [, , , , , ]

Q5: How is this compound utilized in the synthesis of 5-n-alkylresorcinols?

A5: It acts as a starting material in a Wittig reaction with alkyltriphenylphosphonium salts, followed by hydrogenation and demethylation to yield the desired 5-n-alkylresorcinols. []

Q6: Can this compound be used to synthesize isocoumarins?

A6: Yes, this compound is a key starting material in the multi-step synthesis of 3,5-dimethoxyhomophthalic acid, a crucial intermediate for synthesizing naturally occurring isocoumarins like Thunberginol B. [, ]

Q7: What happens when this compound reacts with 2,2-diphenyl-1-picrylhydrazyl (DPPH)?

A7: Depending on the reaction conditions, different products can be formed:

• With the free phenol: The syringyl group substitutes the 4-nitro group of DPPH, yielding dinitro products. []
• With the sodium aroxide: The syringyl group substitutes one of the phenyl groups of DPPH in the para position, forming trinitro products. []

Q8: What is the biological significance of this compound?

A8: this compound is a degradation product of pterostilbene, a plant allelochemical with antifungal properties. []

Q9: How does the degradation of pterostilbene to this compound occur?

A9: The degradation is facilitated by bacteria in the plant rhizosphere and tissues. The process involves a carotenoid cleavage oxygenase, which cleaves pterostilbene into 4-hydroxybenzaldehyde and this compound. []

Q10: Does this compound exhibit any chemosensitizing activity?

A10: Studies have shown that this compound does not possess chemosensitizing activity against Candida and Cryptococcus species when combined with Amphotericin B. In fact, strains displayed hypertolerance to this compound. []

Q11: Are there any known anti-tumor properties of this compound derivatives?

A11: While not explicitly stated for this compound itself, some phenolic benzopyran lactone derivatives, synthesized using this compound as a starting material, have shown in vitro anti-tumor activity. []

Q12: What are the applications of this compound in material science?

A12: It can be used as a building block for polymers, particularly in synthesizing soluble, high thermal stability, and hydrophobic polyimides. []

Q13: How is this compound quantified in complex mixtures?

A13: Techniques like gas chromatography-mass spectrometry (GC/MS) and derivative spectrophotometry are commonly employed for quantifying this compound, especially in mixtures like rum. [, , , ]